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Compound of Interest

Compound Name: 3,4'-Oxydianiline

Cat. No.: B046408 Get Quote

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3-(4-aminophenoxy)aniline, with a focus on its molecular weight and relevant

experimental protocols. This document is intended for researchers, scientists, and

professionals in drug development and materials science who are interested in the

characterization and application of this molecule.

Quantitative Data Summary
The following table summarizes the key quantitative data for 3-(4-aminophenoxy)aniline, also

known by its synonyms 3,4'-Diaminodiphenyl Ether and 3,4'-Oxydianiline.[1]

Property Value Source(s)

Molecular Weight 200.24 g/mol [1][2][3]

Molecular Formula C₁₂H₁₂N₂O [1][3]

CAS Number 2657-87-6 [2][3]

Melting Point 67-71 °C [2]

Boiling Point 384.7 °C at 760 mmHg [2]

207 °C at 1 mmHg

Monoisotopic Mass 200.094963011 Da [1]
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Experimental Protocols
Detailed methodologies for the synthesis and analysis of 3-(4-aminophenoxy)aniline are crucial

for its application in research and development.

2.1. Synthesis via Hydrogenation

A common method for the synthesis of 3,4'-Oxydianiline is through the hydrogenation of 3-

Amino-4'-nitrodiphenyl ether.[4]

Materials and Equipment:

100 mL reaction flask

FB (Flow Bubble) generator

Palladium on alumina spheres (0.5% Pd, 2-4 mm)

3-Amino-4'-nitrodiphenyl ether

Ethyl acetate

Hydrogen gas

Gas chromatograph (GC) for reaction monitoring

Rotary evaporator

Procedure:

Dissolve 10 mmol of 3-Amino-4'-nitrodiphenyl ether in 80 mL of ethyl acetate in the reaction

flask.

Heat the solution to 30 °C.

Introduce hydrogen gas into the reaction system using the FB generator at a flow rate of 5

mL/min in the presence of 0.3 mmol (3 mol%) of palladium on alumina spheres.
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Monitor the progress of the reaction periodically by taking samples and analyzing them using

GC.

Once the hydrogenation is complete, remove the ethyl acetate using a vacuum evaporator to

obtain high purity 3,4'-diaminodiphenyl ether.[4]

2.2. Analytical Protocol: High-Performance Liquid Chromatography (HPLC)

The purity and concentration of 3-(4-aminophenoxy)aniline can be determined using a reverse-

phase HPLC method.[3]

Materials and Equipment:

HPLC system with a UV detector

Newcrom R1 HPLC column (or equivalent C18 column)

Acetonitrile (MeCN)

Water

Phosphoric acid (or formic acid for Mass-Spec compatible applications)

Sample of 3-(4-aminophenoxy)aniline

Procedure:

Prepare the mobile phase by mixing acetonitrile, water, and a small amount of phosphoric

acid. For MS compatibility, substitute phosphoric acid with formic acid.[3]

Dissolve a known amount of 3-(4-aminophenoxy)aniline in the mobile phase to prepare the

sample solution.

Set the flow rate and column temperature on the HPLC system.

Inject the sample solution into the HPLC system.
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Monitor the elution of the compound using the UV detector. The retention time will be

characteristic of 3-(4-aminophenoxy)aniline under the specific chromatographic conditions.

This method is scalable and can be adapted for preparative separation to isolate impurities.

[3]

Visualizations
3.1. Chemical Structure

The following diagram illustrates the molecular structure of 3-(4-aminophenoxy)aniline.

Chemical structure of 3-(4-aminophenoxy)aniline.

3.2. Synthesis Workflow

The diagram below outlines the key steps in the synthesis of 3-(4-aminophenoxy)aniline via

hydrogenation.

3-Amino-4'-nitrodiphenyl ether in Ethyl Acetate Hydrogenation
(H₂, Pd/Al₂O₃, 30°C) GC Analysis

Periodic Sampling

Reaction Incomplete

Vacuum Evaporation
Reaction Complete

3-(4-aminophenoxy)aniline

Click to download full resolution via product page

Workflow for the synthesis of 3-(4-aminophenoxy)aniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Aminophenoxy_aniline
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Aminophenoxy_aniline
https://crysdotllc.com/product/detail-CD45000396.html
https://sielc.com/3-4-aminophenoxyaniline
https://www.chemicalbook.com/synthesis/3-4-oxydianiline.htm
https://www.benchchem.com/product/b046408#molecular-weight-of-3-4-aminophenoxy-aniline
https://www.benchchem.com/product/b046408#molecular-weight-of-3-4-aminophenoxy-aniline
https://www.benchchem.com/product/b046408#molecular-weight-of-3-4-aminophenoxy-aniline
https://www.benchchem.com/product/b046408#molecular-weight-of-3-4-aminophenoxy-aniline
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b046408?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

